Cas no 2228442-06-4 (1-(4-ethynylphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-ethynylphenyl)methylcyclopropan-1-ol
• CAS No: 2228442-06-4
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 6233484
• PubChem ID: 165759918
• Update Time: 2025-11-04

1-(4-ethynylphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)methylcyclopropan-1-ol
• 2228442-06-4
• 1-[(4-ethynylphenyl)methyl]cyclopropan-1-ol
• EN300-1762520

• Inchi： 1S/C12H12O/c1-2-10-3-5-11(6-4-10)9-12(13)7-8-12/h1,3-6,13H,7-9H2
• InChI Key： ASFPKPBLDWOOJI-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(C#C)=CC=2)CC1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-ethynylphenyl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(4-ethynylphenyl)methylcyclopropan-1-ol (CAS: 2228442-06-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-ethynylphenyl)methylcyclopropan-1-ol (CAS: 2228442-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(4-ethynylphenyl)methylcyclopropan-1-ol as a versatile intermediate in the synthesis of complex bioactive molecules. Its cyclopropane ring and ethynylphenyl moiety make it an attractive scaffold for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, researchers have identified promising interactions between 1-(4-ethynylphenyl)methylcyclopropan-1-ol and various cellular targets. Preliminary in vitro studies have shown that derivatives of this compound exhibit significant activity against inflammatory pathways, particularly in modulating NF-κB signaling. These findings suggest potential applications in the treatment of chronic inflammatory diseases, though further in vivo validation is required.

The pharmacokinetic properties of 1-(4-ethynylphenyl)methylcyclopropan-1-ol have also been investigated in recent preclinical studies. Research conducted at several academic institutions has demonstrated favorable metabolic stability and blood-brain barrier penetration in animal models, indicating its potential for central nervous system (CNS) drug development. However, challenges remain in optimizing its bioavailability and reducing potential off-target effects.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-(4-ethynylphenyl)methylcyclopropan-1-ol have been developed. A 2024 publication in Organic Letters described an improved catalytic system for its synthesis, achieving higher yields and enantioselectivity. These advancements are crucial for scaling up production and facilitating further biological evaluation.

Looking forward, the unique chemical properties of 1-(4-ethynylphenyl)methylcyclopropan-1-ol position it as a promising candidate for fragment-based drug discovery. Its rigid cyclopropane structure and functional group diversity make it particularly suitable for structure-activity relationship (SAR) studies. Several pharmaceutical companies have reportedly included this scaffold in their screening libraries for new target identification.

In conclusion, while 1-(4-ethynylphenyl)methylcyclopropan-1-ol (CAS: 2228442-06-4) shows considerable promise across multiple therapeutic areas, further research is needed to fully elucidate its mechanism of action and optimize its drug-like properties. The compound represents an exciting avenue for interdisciplinary research bridging synthetic chemistry, chemical biology, and pharmaceutical development.